N-acetyl methacrylamide

• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol
• IUPAC Name: N-acetyl-2-methylprop-2-enamide
• InChI: InChI=1S/C6H9NO2/c1-4(2)6(9)7-5(3)8/h1H2,2-3H3,(H,7,8,9)
• InChI Key: OJBZOTFHZFZOIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)NC(=O)C

Description

N-acetyl methacrylamide is a useful research compound. Its molecular formula is C6H9NO2 and its molecular weight is 127.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

23.7 g of acrylamide and 60 ml of triethylamine were dissolved in 100 ml of dichloromethane in a flask. To the solution was then added dropwise 27.6 g of acetyl chloride at a temperature of −30° C. After the termination of the dropwise addition, the mixture was then stirred at a temperature of 0° C. for 10 hours. Triethylamine hydrochloride thus precipitated was then filtered off. The filtrate was then subjected to distillation under reduced pressure to remove the solvent therefrom. The residue thus obtained was then subjected to column chromatography with ethyl acetate as a developing solvent and silica gel as a filler to obtain 1.5 g of the desired compound (yield: 4%).